Cas no 61402-90-2 (2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)-)

2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)- structure
61402-90-2 structure
Product Name:2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)-
CAS No:61402-90-2
MF:C15H14O4
MW:258.269264698029
CID:480727
PubChem ID:44257189
Update Time:2025-04-19

2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)-
    • SCHEMBL14386917
    • 61402-90-2
    • LMPK12020262
    • Apigeniflavan
    • (2S)-2-(4-Hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol
    • DTXSID00658060
    • CHEBI:186643
    • (2S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-5,7-diol
    • Inchi: 1S/C15H14O4/c16-10-3-1-9(2-4-10)14-6-5-12-13(18)7-11(17)8-15(12)19-14/h1-4,7-8,14,16-18H,5-6H2/t14-/m0/s1
    • InChI Key: MDDPZOZWEZNMTK-AWEZNQCLSA-N
    • SMILES: O1C2C=C(C=C(C=2CC[C@H]1C1C=CC(=CC=1)O)O)O

Computed Properties

  • Exact Mass: 258.08922
  • Monoisotopic Mass: 258.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 69.92

2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)- Related Literature

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